molecular formula C6H8KN3O3S B031816 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt CAS No. 79844-78-3

4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt

Cat. No. B031816
CAS RN: 79844-78-3
M. Wt: 241.31 g/mol
InChI Key: KDUUYEDJMSXWEN-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic organic compound with the molecular formula C7H12KNO3S2 and molecular weight of 263.38 g/mol.

Mechanism of Action

The mechanism of action of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt involves the inhibition of protein tyrosine phosphatases (PTPs). PTPs are enzymes that remove phosphate groups from tyrosine residues on proteins, thereby regulating cellular signaling pathways. The inhibition of PTPs by 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt leads to the activation of various signaling pathways, which can have therapeutic implications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt have been extensively studied. It has been shown to have potent inhibitory effects on PTPs, leading to the activation of various signaling pathways. This activation can have therapeutic implications for diseases such as cancer, diabetes, and autoimmune disorders. Additionally, it has been shown to have anti-inflammatory effects, which can be beneficial for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt in lab experiments include its potent inhibitory effects on PTPs and its potential therapeutic implications for various diseases. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the research of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt. These include further studies to fully understand its mechanism of action, potential side effects, and toxicity. Additionally, its potential therapeutic implications for various diseases should be explored further, and its use as a tool for the study of cellular signaling pathways should be investigated. Overall, 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt has shown promise as a potent inhibitor of PTPs and has potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt can be achieved through a multistep process. The first step involves the reaction of 2-amino-5-chloro-1,3,4-thiadiazole with morpholine in the presence of a base such as sodium hydroxide. The resulting product is then oxidized with hydrogen peroxide to form 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one. Finally, the potassium salt is obtained by the reaction of 4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one with potassium hydroxide.

Scientific Research Applications

4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt has been extensively studied for its potential applications in various fields of scientific research. It has shown promise as a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes involved in the regulation of cellular signaling pathways. This inhibition can lead to the activation of various signaling pathways, which can have therapeutic implications for diseases such as cancer, diabetes, and autoimmune disorders.

properties

IUPAC Name

potassium;4-morpholin-4-yl-1-oxo-1λ4-thia-5-aza-2-azanidacyclopent-4-en-3-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H9N3O3S.K/c10-6-5(7-13(11)8-6)9-1-3-12-4-2-9;/h1-4H2,(H,8,10);/q;+1/p-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KDUUYEDJMSXWEN-UHFFFAOYSA-M
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCN1C2=NS(=O)[N-]C2=O.[K+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8KN3O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

241.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-(4-Morpholinyl)-1,2,5-Thiadiazol-3(2H)-one 1-Oxide Potassium Salt

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.